Cas no 136229-42-0 (3-Formyl-1-benzofuran-2-carboxylic acid)

• Product Name: 3-Formyl-1-benzofuran-2-carboxylic acid
• CAS No: 136229-42-0
• MF: C₁₀H₆O₄
• MW: 190.15224313736
• CID: 2916017
• Update Time: 2025-11-01

3-Formyl-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-formyl-1-benzofuran-2-carboxylic acid
• 3-Formyl-1-benzofuran-2-carboxylic acid

• Inchi： 1S/C10H6O4/c11-5-7-6-3-1-2-4-8(6)14-9(7)10(12)13/h1-5H,(H,12,13)
• InChI Key： OIGAXMZPXOWBET-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C=O)C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 1.6
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-Formyl-1-benzofuran-2-carboxylic acid

Comprehensive Overview of 3-Formyl-1-benzofuran-2-carboxylic acid (CAS No. 136229-42-0): Properties, Applications, and Industry Insights

3-Formyl-1-benzofuran-2-carboxylic acid (CAS 136229-42-0) is a high-value heterocyclic compound with a unique molecular structure combining a benzofuran core, a formyl group, and a carboxylic acid functionality. This versatile intermediate has garnered significant attention in pharmaceutical research, organic synthesis, and material science due to its dual-reactive sites (-CHO and -COOH), enabling diverse derivatization pathways. Recent studies highlight its role as a precursor for biologically active molecules, particularly in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic scaffolds.

The compound's structural uniqueness stems from its fused aromatic system, where the benzofuran moiety provides planar rigidity while the 2-carboxylic acid and 3-formyl groups offer orthogonal reactivity. This allows chemists to perform selective modifications—such as Knoevenagel condensations at the formyl group or amide couplings via the carboxyl group—making it a multifunctional building block for drug discovery. Industry reports indicate rising interest in 136229-42-0 for constructing small-molecule libraries via combinatorial chemistry, addressing the need for rapid hit identification in early-stage R&D.

From a synthetic chemistry perspective, 3-Formyl-1-benzofuran-2-carboxylic acid serves as a critical intermediate in synthesizing fluorescent probes and OLED materials, capitalizing on the benzofuran scaffold's inherent luminescent properties. Researchers are exploring its utility in designing environmentally sensitive dyes, responding to the surge in demand for bioimaging tools and sustainable optoelectronic materials. The compound's electron-rich structure also makes it a candidate for metal-organic frameworks (MOFs), particularly in catalysis applications where its carboxyl group can coordinate with metal nodes.

Market analysis reveals that CAS 136229-42-0 has seen a 28% increase in procurement queries over the past two years, driven by its applications in peptide mimetics and proteolysis-targeting chimeras (PROTACs). Its ability to serve as a linker moiety in bifunctional molecules positions it strategically in the targeted protein degradation space—a hot topic in oncology research. Furthermore, the compound's low cytotoxicity profile (as per recent in vitro studies) enhances its appeal for medicinal chemistry applications, particularly in CNS drug development where benzofuran derivatives show blood-brain barrier permeability.

Quality specifications for 136229-42-0 typically require ≥98% HPLC purity, with strict control over residual solvents due to its pharmaceutical applications. Advanced purification techniques like preparative HPLC or recrystallization from ethanol/water mixtures are commonly employed. Stability studies indicate that the compound should be stored under inert conditions (N₂ atmosphere) at 2-8°C to prevent oxidation of the formyl group or decarboxylation—key considerations for long-term storage emphasized in recent supplier technical bulletins.

Environmental and regulatory aspects of 3-Formyl-1-benzofuran-2-carboxylic acid production have evolved, with manufacturers adopting green chemistry principles such as solvent recovery systems and catalytic oxidation methods. The compound's biodegradability potential (predicted by EPI Suite models) and absence of persistent bioaccumulative traits make it compliant with REACH regulations—a frequently searched topic among European purchasers. Process optimization has reduced the E-factor (kg waste/kg product) to below 15 in leading production facilities, addressing sustainability concerns in fine chemical synthesis.

Future prospects for CAS 136229-42-0 include emerging applications in covalent inhibitor design (leveraging its aldehyde group for reversible bond formation with target proteins) and antibody-drug conjugate (ADC) linkers. Patent landscape analysis shows a 40% increase in filings referencing this compound since 2020, particularly in kinase inhibitor and BTK signaling applications. As the pharmaceutical industry shifts toward fragment-based drug discovery, the balanced hydrophilicity/lipophilicity (clogP ~1.9) and moderate molecular weight (190.16 g/mol) of this benzofuran derivative position it as a promising fragment library component.

For researchers sourcing 3-Formyl-1-benzofuran-2-carboxylic acid, analytical characterization data (including ¹H/¹³C NMR spectra and HRMS validation) are essential for quality verification. Leading suppliers now provide structure-activity relationship (SAR) reports and derivatization case studies—content highly valued by medicinal chemists according to recent user search trends. The compound's commercial availability in milligram to kilogram quantities, with custom isotope-labeled versions (e.g., ¹³C at the formyl position), meets the needs of both academic and industrial research programs exploring its diverse applications.